Cas no 215045-81-1 (Acetic acid,aminocyano-, 2-methoxyethyl ester (9CI))

Acetic acid,aminocyano-, 2-methoxyethyl ester (9CI) structure
215045-81-1 structure
Product Name:Acetic acid,aminocyano-, 2-methoxyethyl ester (9CI)
CAS No:215045-81-1
MF:C6H10N2O3
MW:158.155201435089
CID:243033
Update Time:2024-01-26

Acetic acid,aminocyano-, 2-methoxyethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,aminocyano-, 2-methoxyethyl ester (9CI)
    • Acetic acid, aminocyano-, 2-methoxyethyl ester (9CI)
    • Inchi: 1S/C6H10N2O3/c1-10-2-3-11-6(9)5(8)4-7/h5H,2-3,8H2,1H3
    • InChI Key: JPCSEWVPMHPNAW-UHFFFAOYSA-N
    • SMILES: C(OCCOC)(=O)C(N)C#N

Computed Properties

  • Exact Mass: 158.069
  • Monoisotopic Mass: 158.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85.3A^2
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.